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Compound of Interest

Compound Name: GNE-0439

Cat. No.: B15588682 Get Quote

This technical support guide provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of GNE-0439, a

selective inhibitor of the Nav1.7 sodium channel.

Frequently Asked Questions (FAQs)
1. What are the recommended storage conditions for GNE-0439 solid powder?

GNE-0439 as a solid powder is stable for extended periods when stored at low temperatures.

For optimal stability, it is recommended to store the powder at -20°C for up to 3 years.[1][2]

Storage at 4°C is also possible for shorter durations, typically up to 6 months.[2] It is crucial to

keep the compound away from moisture.[1][3]

2. How should I store GNE-0439 stock solutions?

Prepared stock solutions of GNE-0439 in a suitable solvent such as DMSO should be stored

frozen to maintain integrity. The recommended storage temperature for stock solutions is

-80°C, which ensures stability for at least 6 months.[3][4] Some suppliers indicate that solutions

can be stored at -80°C for up to 1 year.[1] For shorter-term storage, -20°C is acceptable for up

to 1 month.[3][4] To prevent degradation from repeated freeze-thaw cycles, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes.[3][4]

3. What is the recommended solvent for preparing GNE-0439 stock solutions?
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GNE-0439 is readily soluble in dimethyl sulfoxide (DMSO).[1][2] A stock solution of 10 mM in

DMSO can be prepared.[2] One supplier indicates a solubility of up to 105 mg/mL in DMSO,

which corresponds to 303.92 mM.[1] Sonication can be used to facilitate dissolution.[1]

4. How should I prepare working solutions for in vivo experiments?

For in vivo experiments, it is best practice to prepare fresh working solutions on the day of use.

[3][4] These solutions are typically prepared by diluting the DMSO stock solution with an

appropriate vehicle. Common vehicles include a mixture of PEG300, Tween-80, and saline, or

a formulation with SBE-β-CD in saline.[3] If precipitation occurs during the preparation of

aqueous solutions, gentle heating and/or sonication may help to redissolve the compound.[3][4]

Data Summary Tables
Table 1: GNE-0439 Storage Conditions

Form
Storage
Temperature

Duration Important Notes

Solid Powder -20°C Up to 3 years[1][2]
Keep away from

moisture.[1][3]

4°C Up to 6 months[2]

Stock Solution (in

DMSO)
-80°C

6 months to 1 year[1]

[3][4]

Aliquot to avoid

freeze-thaw cycles.[3]

[4]

-20°C 1 month[3][4]

Table 2: GNE-0439 Solubility

Solvent Concentration Notes

DMSO 10 mM[2] Sonication may be required.[1]

105 mg/mL (303.92 mM)[1]
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Experimental Protocols & Troubleshooting
Protocol 1: Preparation of GNE-0439 Stock Solution (10 mM in DMSO)

Weighing: Accurately weigh the required amount of GNE-0439 powder (Molecular Weight:

345.48 g/mol ) in a sterile microcentrifuge tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve a final

concentration of 10 mM.

Dissolution: Vortex the solution until the powder is completely dissolved. If necessary,

sonicate the tube in a water bath for short intervals to aid dissolution.

Aliquoting and Storage: Aliquot the stock solution into single-use volumes in sterile cryovials.

Store the aliquots at -80°C.

Visual Guides
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Caption: Experimental workflow for preparing and storing GNE-0439 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Storage Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15588682#gne-0439-stability-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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